N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide

• IUPAC Name: N-ethyl-2-[4-[(4-fluorophenyl)methyl]-5-oxo-3-propan-2-yl-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C19H28FN3O2/c1-4-21-18(24)13-22-10-9-19(25)23(17(12-22)14(2)3)11-15-5-7-16(20)8-6-15/h5-8,14,17H,4,9-13H2,1-3H3,(H,21,24)
• InChI Key: HPSBPTJQGBZEFG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1CCC(=O)N(C(C1)C(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C19H28FN3O2
• Molecular Weight: 349.4 g/mol

Description

N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide is a chemical compound that belongs to the class of diazepanes. It has been extensively studied in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide is not fully understood. However, it is believed to act on the GABA-A receptor, which is the main inhibitory neurotransmitter receptor in the central nervous system. It enhances the binding of GABA to the receptor, leading to an increase in the inhibitory effect of GABA on neuronal activity.
Biochemical and Physiological Effects
N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide has been shown to have several biochemical and physiological effects. It has been found to increase the activity of GABAergic neurons, leading to a reduction in neuronal excitability. It also increases the release of dopamine in the brain, which is associated with its anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide in lab experiments is its high potency and selectivity for the GABA-A receptor. This makes it a useful tool for studying the role of the GABAergic system in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide. One direction is to further investigate its potential therapeutic applications in the treatment of anxiety disorders, epilepsy, and insomnia. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and cholinergic systems. Additionally, future studies could focus on developing more selective and less toxic analogs of this compound for use in lab experiments.

Synthesis Methods

The synthesis of N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide involves the reaction of 4-fluorobenzylamine with 2-(isopropylamino)acetaldehyde in the presence of ethyl acetate and acetic acid. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anxiolytic, anticonvulsant, and sedative effects in preclinical studies. Additionally, it has been studied for its potential use in the treatment of anxiety disorders, epilepsy, and insomnia.